Cas no 131448-18-5 (Arecoline-d5 Hydrobromide Salt)

• Product Name: Arecoline-d5 Hydrobromide Salt
• CAS No: 131448-18-5
• MF: C₈H₁₄BrNO₂
• MW: 241.137070178986
• CID: 136868
• PubChem ID: 12305195
• Update Time: 2025-07-19

Arecoline-d5 Hydrobromide Salt Chemical and Physical Properties

Names and Identifiers

• 3-Pyridine-2,6-d2-carboxylicacid, 1,2,5,6-tetrahydro-1-(methyl-d3)-, methyl ester, hydrobromide (9CI)
• Arecoline-d5 Hydrobromide Salt
• 3-Pyridine-2,6-d2-carboxylicacid, 1,2,5,6-tetrahydro-1-(methyl-d3)-, methyl ester, hydrobromid...
• Arecoline-d5 Hydrobromide Salt
• methyl 2,6-dideuterio-1-(trideuteriomethyl)-3,6-dihydro-2H-pyridine-5-carboxylate,hydrobromide
• 1,2,5,6-Tetrahydro-1-(methyl-d3)-3-pyridine-2,6-d2-carboxylicAcid,MethylEsterHydrobromide
• J-006005
• ARECOLINE-D5, HYDROBROMIDE SALT
• DTXSID80486722
• AKOS015910941
• methyl 1-(?H?)methyl-1,2,5,6-tetrahydro(2,6-?H?)pyridine-3-carboxylate hydrobromide
• ARECOLINE-D5 HYDROBROMIDE
• methyl 2,6-dideuterio-1-(trideuteriomethyl)-3,6-dihydro-2H-pyridine-5-carboxylate;hydrobromide
• 131448-18-5
• 1,2,5,6-Tetrahydro-1-(methyl-d3)-3-pyridine-2,6-d2-carboxylic acid methyl ester hydrobromide
• DB-250010

• Inchi： 1S/C8H13NO2.BrH/c1-9-5-3-4-7(6-9)8(10)11-2;/h4H,3,5-6H2,1-2H3;1H/i1D3,5D,6D;
• InChI Key： AXOJRQLKMVSHHZ-UKYXHEKWSA-N
• SMILES： Br.O(C)C(C1=CCC([2H])N(C([2H])([2H])[2H])C1[2H])=O

Computed Properties

• Exact Mass: 240.05200
• Monoisotopic Mass: 240.05217g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Melting Point: 162-165°C
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 29.54000
• LogP: 1.31730

Arecoline-d5 Hydrobromide Salt Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on Arecoline-d5 Hydrobromide Salt

Recent Advances in Arecoline-d5 Hydrobromide Salt (CAS: 131448-18-5) Research: Analytical and Pharmacological Insights

Arecoline-d5 Hydrobromide Salt (CAS: 131448-18-5), a deuterium-labeled analog of the natural alkaloid arecoline, has emerged as a critical tool in pharmacokinetic and metabolic studies. Recent literature highlights its utility as an internal standard in LC-MS/MS assays for quantifying arecoline and its metabolites in biological matrices. A 2023 Journal of Chromatography B study demonstrated its superior stability (deuterium loss <2% after 6 months at -80°C) and linearity (R²>0.999) in plasma analysis, addressing previous limitations in areca nut toxicity research.

Novel applications in neuropharmacology were revealed in a Neurochemical Research publication (2024), where Arecoline-d5 enabled precise measurement of blood-brain barrier penetration kinetics. Researchers observed a 1.8-fold higher brain accumulation of arecoline in chronic betel quid chewers compared to controls, suggesting adaptive changes in cholinergic transport mechanisms. This finding was corroborated by PET imaging studies using [11C]-arecoline analogs, creating new avenues for studying nicotinic receptor modulation.

The compound's synthetic pathway has been optimized as reported in Organic Process Research & Development (2023). A new catalytic deuteration method achieved 98.5% isotopic purity at C-2 position (key metabolic site) while reducing palladium catalyst loading by 40%. This breakthrough significantly lowered production costs, facilitating wider adoption in clinical research on arecoline-associated oral submucous fibrosis.

Emerging safety data from GLP toxicology studies (2024) indicate that Arecoline-d5 Hydrobromide Salt shows identical acute toxicity profiles to native arecoline (LD50 = 45 mg/kg in rats), validating its use as a biologically equivalent tracer. However, extended 90-day exposure studies revealed differential tissue distribution patterns, with deuterated forms showing 15-20% lower hepatic accumulation - a finding with potential implications for chronic toxicity models.

Recent methodological innovations include the development of a multiplexed UHPLC-QTOF assay capable of simultaneously quantifying Arecoline-d5 and 12 phase I/II metabolites with 5 ppm mass accuracy. This technique, published in Analytical Chemistry (2024), has uncovered three previously unidentified arecoline glucuronide conjugates in human hepatocyte models, reshaping our understanding of its metabolic fate.

The pharmaceutical industry has taken note of these advancements, with two major CROs incorporating Arecoline-d5 Hydrobromide Salt into their standardized genotoxicity testing panels. This reflects growing recognition of its value in differentiating arecoline-specific effects from betel nut matrix interactions - a crucial distinction for developing targeted therapies against areca-related pathologies.